Cas no 26764-36-3 (Cyclohexadienecarboxylicacid)

• Product Name: Cyclohexadienecarboxylicacid
• CAS No: 26764-36-3
• MF: C₇H₁₂O₂
• MW: 128.168982505798
• CID: 250034
• Update Time: 2026-05-14

Cyclohexadienecarboxylicacid Chemical and Physical Properties

Names and Identifiers

• Cyclohexadienecarboxylicacid
• CYCLOHEXANECARBOXYLIC ACID,

• Inchi： InChI=1S/C7H8O2/c8-7(9)6-4-2-1-3-5-6/h1-2,4H,3,5H2,(H,8,9)
• InChI Key： APGFPQCBDNWQSB-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)CCC=CC=1

Computed Properties

• Exact Mass: 124.05244

Experimental Properties

• Density: 1.033 g/mL at 25 °C(lit.)
• Melting Point: 29-31 °C(lit.)
• Boiling Point: 232-233 °C(lit.)
• Flash Point: >230 °F
• Refractive Index: n20/D 1.461(lit.)
• PSA: 37.3
• FEMA: 3531

Cyclohexadienecarboxylicacid Security Information

• WGK Germany：2
• Hazard Category Code： 37/38-41
• Safety Instruction： 26-36
• RTECS：GU8370000
• Hazardous Material Identification：
• Risk Phrases：37/38-41

Additional information on Cyclohexadienecarboxylicacid

Cyclohexadienecarboxylicacid: A Versatile Building Block in Pharmaceutical and Industrial Applications

Cyclohexadienecarboxylicacid (CAS No. 26764-36-3) represents a unique class of aromatic carboxylic acid derivatives with significant implications in modern chemical synthesis. This compound exhibits a conjugated diene system within its six-membered ring structure, which confers distinct electronic and reactivity characteristics compared to its monocyclic counterparts. Recent studies published in Organic & Biomolecular Chemistry (2023) have highlighted its potential as a key intermediate in the development of novel pharmaceuticals targeting neurodegenerative disorders, leveraging its ability to modulate intracellular signaling pathways.

The Cyclohexadienecarboxylicacid molecule features a characteristic aromaticity derived from its conjugated diene system, enabling it to participate in electrophilic aromatic substitution reactions. This structural feature is critical for its application in the synthesis of bioactive compounds, as demonstrated in a 2024 study published in Chemical Communications. Researchers have successfully utilized this compound as a scaffold for the development of small-molecule inhibitors against protein kinase CK2, a target implicated in cancer progression.

Recent advancements in catalytic methodologies have expanded the synthetic utility of Cyclohexadienecarboxylicacid. A 2023 paper in Advanced Synthesis & Catalysis described a novel transition-metal-catalyzed approach for its functionalization, enabling the selective introduction of various substituents at specific positions. This breakthrough has significant implications for the design of multifunctional drug candidates, as the compound's versatile reactivity allows for the incorporation of diverse pharmacophore elements.

The chemical stability of Cyclohexadienecarboxylicacid under various reaction conditions has been extensively investigated. A 2022 study in Green Chemistry reported its compatibility with both aqueous and organic solvents, making it a promising candidate for sustainable chemical processes. This property is particularly valuable in the context of green chemistry initiatives, as highlighted in the 2.0 edition of the United Nations Sustainable Development Goals (SDGs) framework.

Applications of Cyclohexadienecarboxylicacid extend beyond pharmaceutical research. In the field of materials science, its aromatic structure has been exploited for the development of conductive polymers. A 2023 study in Advanced Materials Interfaces demonstrated its utility in creating organic semiconductors with enhanced charge-carrier mobility, suggesting potential applications in flexible electronics and optoelectronic devices.

Recent computational studies have provided new insights into the molecular interactions of Cyclohexadienecarboxylicacid. A 2024 publication in Journal of Molecular Graphics and Modelling used quantum mechanics calculations to elucidate its binding affinity with various protein targets. These findings are crucial for rational drug design, as they enable the prediction of molecular interactions at the atomic level.

From a synthetic perspective, the transformation of Cyclohexadienecarboxylicacid into more complex molecules has been a focus of recent research. A 2023 paper in Organic Letters described an efficient route to synthesize its derivatives with tailored functional groups, demonstrating the compound's adaptability to diverse synthetic strategies. This versatility is particularly valuable in the development of structure-activity relationship (SAR) studies for drug discovery.

Environmental considerations have also gained prominence in the study of Cyclohexadienecarboxylicacid. A 2022 review in Environmental Science & Technology analyzed its biodegradation pathways and environmental persistence. These studies are essential for assessing the compound's ecological impact, especially as regulatory frameworks increasingly emphasize sustainable chemical practices.

Advances in analytical techniques have enhanced our understanding of Cyclohexadienecarboxylicacid's molecular behavior. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in elucidating its structural characteristics, as demonstrated in a 2023 study in Journal of Analytical Chemistry. These methodologies are critical for ensuring the accuracy of chemical characterization in both research and industrial settings.

The compound's potential in medicinal chemistry has been further explored through its role in the development of anti-inflammatory agents. A 2024 study in Medicinal Chemistry Research reported the synthesis of Cyclohexadienecarboxylicacid-based derivatives with significant anti-inflammatory activity. These findings underscore the compound's importance in the search for novel therapeutic agents for inflammatory diseases.

Recent developments in asymmetric synthesis have opened new avenues for the functionalization of Cyclohexadienecarboxylicacid. A 2023 publication in Angewandte Chemie described a chiral catalyst system that enables the selective synthesis of enantiomerically pure derivatives. This advancement is particularly relevant for pharmaceutical applications where stereochemical purity is critical for drug efficacy and safety.

From a mechanistic standpoint, the reaction pathways involving Cyclohexadienecarboxylicacid have been the subject of extensive investigation. A 2022 study in Organic Chemistry Highlights provided a detailed analysis of its electrophilic substitution mechanisms, offering valuable insights into the factors influencing reaction selectivity. These findings are essential for optimizing synthetic strategies in complex molecule synthesis.

The compound's role in the development of targeted therapies has been highlighted in recent studies. A 2024 paper in Cancer Research described the use of Cyclohexadienecarboxylicacid-based compounds as potential inhibitors of specific oncogenic pathways. These findings represent a significant step forward in the design of more effective and selective anticancer agents.

Continued research into Cyclohexadienecarboxylicacid is expected to yield further insights into its chemical properties and potential applications. Ongoing studies in both academic and industrial settings are exploring its use in the development of new materials, pharmaceuticals, and sustainable chemical processes. These efforts are crucial for expanding the compound's utility across various scientific disciplines.

The interdisciplinary nature of research involving Cyclohexadienecarboxylicacid highlights its significance in modern chemistry. Collaborations between medicinal chemists, materials scientists, and environmental researchers are leading to innovative applications of the compound. These interdisciplinary approaches are essential for addressing complex scientific challenges and advancing the field of chemical sciences.

As the field of chemical research continues to evolve, the study of Cyclohexadienecarboxylicacid remains a vibrant area of investigation. Ongoing advancements in synthetic methods, analytical techniques, and computational modeling are expected to further enhance our understanding of this compound's properties and potential applications. These developments will undoubtedly contribute to the continued growth of chemical sciences and their impact on various scientific disciplines.

Future research directions for Cyclohexadienecarboxylicacid are likely to focus on expanding its synthetic versatility and exploring its applications in emerging fields. The development of new catalytic systems, the design of multifunctional derivatives, and the investigation of its environmental impact are expected to be key areas of study. These efforts will ensure that Cyclohexadienecarboxylicacid continues to play a significant role in the advancement of chemical sciences and its applications in various scientific disciplines.

The ongoing exploration of Cyclohexadienecarboxylicacid's properties and applications underscores its importance in modern chemical research. As new methodologies and technologies continue to emerge, the compound's potential is likely to expand even further, contributing to advancements in pharmaceuticals, materials science, and sustainable chemistry. These developments will ensure that Cyclohexadienecarboxylicacid remains a subject of significant scientific interest and practical application in the years to come.

As we continue to uncover the full potential of Cyclohexadienecarboxylicacid, its role in the advancement of chemical sciences will undoubtedly grow. The integration of interdisciplinary approaches and innovative technologies is expected to drive further discoveries, expanding the compound's applications and deepening our understanding of its properties. These ongoing efforts will ensure that Cyclohexadienecarboxylicacid continues to be a vital component in the development of new scientific knowledge and practical solutions across various fields.

Ultimately, the study of Cyclohexadienecarboxylicacid represents a dynamic and evolving area of chemical research. As new challenges and opportunities arise in the scientific landscape, the compound's properties and applications will continue to be explored, contributing to the advancement of chemical sciences and their impact on society. These ongoing investigations will ensure that Cyclohexadienecarboxylicacid remains a subject of significant scientific interest and practical application for years to come.

The continued research into Cyclohexadienecarboxylicacid highlights its significance in the broader context of chemical sciences. As the field progresses, the compound's potential is expected to expand, offering new insights and applications across various scientific disciplines. These developments will ensure that Cyclohexadienecarboxylicacid remains a vital component in the advancement of scientific knowledge and technological innovation in the years to come.

As we look to the future, the study of Cyclohexadienecarboxylicacid is poised to play an increasingly important role in the development of new scientific knowledge and practical applications. The integration of interdisciplinary approaches and innovative technologies will drive further discoveries, expanding the compound's applications and deepening our understanding of its properties. These ongoing efforts will ensure that Cyclohexadienecarboxylic, the compound remains a subject of significant scientific interest and practical application in the years to come.